Cas no 103391-77-1 (1,2-ditert-butyl-4-methylbenzene)

• Product Name: 1,2-ditert-butyl-4-methylbenzene
• CAS No: 103391-77-1
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 1136967
• PubChem ID: 14664695
• Update Time: 2025-04-20

1,2-ditert-butyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-ditert-butyl-4-methylbenzene
• 103391-77-1
• DTXSID50562749
• 1,2-Di-tert-butyl-4-methylbenzene
• 3,4-di-t-butyl toluene

• Inchi： 1S/C15H24/c1-11-8-9-12(14(2,3)4)13(10-11)15(5,6)7/h8-10H,1-7H3
• InChI Key： NFVRFNJUNZNKTA-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=C(C)C=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 204.187801g/mol
• Monoisotopic Mass: 204.187801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.35g/mol
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes